Cas no 2229267-30-3 ({2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine
• CAS No: 2229267-30-3
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6547706
• PubChem ID: 165631935
• Update Time: 2025-06-13

{2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine
• EN300-1957063
• 2229267-30-3
• {2,2-difluoro-1-[2-(propan-2-yl)phenyl]cyclopropyl}methanamine

• Inchi： 1S/C13H17F2N/c1-9(2)10-5-3-4-6-11(10)12(8-16)7-13(12,14)15/h3-6,9H,7-8,16H2,1-2H3
• InChI Key： JTZRJWKWRWZLNJ-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1C=CC=CC=1C(C)C)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on {2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine

Introduction to {2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 2229267-30-3)

{2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2229267-30-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug development. The presence of both fluorine and propan-2-yl substituents in its molecular framework suggests a high degree of functional complexity, which may contribute to its distinct chemical and pharmacological characteristics.

The molecular structure of {2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine incorporates several key functional groups that are of particular interest to researchers. The difluoro substitution at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity and interactions with biological targets. Additionally, the propan-2-yl group provides a hydrophobic anchor, enhancing the compound's solubility and bioavailability in certain environments. The cyclopropyl moiety further contributes to the molecule's steric hindrance, potentially affecting its binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such complex molecules. Studies have indicated that the difluoro and propan-2-yl substituents may play critical roles in modulating the compound's metabolic stability and distribution within biological systems. These insights are particularly valuable for designing derivatives with improved pharmacological profiles. For instance, modifications to the cyclopropyl ring have been shown to enhance binding interactions with specific enzymes or receptors, making this compound a promising candidate for further medicinal chemistry investigations.

The synthesis of {2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine presents unique challenges due to its intricate structure. However, recent methodologies have demonstrated effective routes for constructing such molecules with high precision. Techniques involving transition-metal catalysis and cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds essential to this compound's framework. These synthetic strategies not only improve yield but also allow for greater flexibility in modifying the molecular structure for tailored biological activities.

From a biological perspective, the potential applications of {2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine are diverse. Initial studies suggest that this compound may exhibit inhibitory effects on certain enzymatic pathways relevant to inflammatory diseases or cancer progression. The difluoro group is known to enhance binding affinity in many drug candidates, while the propan-2-yl substituent can influence metabolic pathways through selective interactions with cytochrome P450 enzymes. Further preclinical research is warranted to fully elucidate its therapeutic potential and safety profile.

The integration of machine learning models into drug discovery processes has accelerated the identification of promising candidates like {2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine. By leveraging large datasets and predictive algorithms, researchers can rapidly screen vast libraries of compounds for specific pharmacological properties. This approach has already led to several breakthroughs in identifying novel therapeutic agents with improved efficacy and reduced side effects. The application of such technologies to this compound highlights its potential as a lead molecule for future drug development initiatives.

In conclusion, {2,2-difluoro-1-2-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 2229267-30-3) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. The strategic placement of fluorine and propan-2-yl substituents offers unique advantages in terms of chemical reactivity and pharmacological efficacy. As research continues to uncover new synthetic methods and computational tools, this compound is poised to play a crucial role in the development of next-generation therapeutics targeting various diseases.